Cas no 1326849-20-0 (4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326849-20-0
• MF: C₂₅H₁₈BrN₃O₂
• MW: 472.33332490921
• CID: 5404398
• Update Time: 2025-11-01

4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1(2H)-isoquinolinone
• 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18BrN3O2/c1-15-7-12-19(13-16(15)2)29-14-22(20-5-3-4-6-21(20)25(29)30)24-27-23(28-31-24)17-8-10-18(26)11-9-17/h3-14H,1-2H3
• InChI Key： BBZQDEYNLQVJAW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(Br)C=C3)N=2)=CN1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 471.058
• Monoisotopic Mass: 471.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2

Experimental Properties

• Density: 1.445±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 656.6±65.0 °C(Predicted)
• pka: -1.94±0.44(Predicted)

Additional information on 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one

Introduction to 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1326849-20-0) and Its Emerging Applications in Chemical Biology

The compound 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1326849-20-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it combines the rigidity of an oxadiazole core with the functional diversity of a dihydroisoquinolinone scaffold, further modulated by substituents such as 4-bromophenyl and 3,4-dimethylphenyl. This unique architecture has positioned it as a valuable scaffold for exploring novel biological activities and therapeutic potential.

In recent years, the pharmaceutical industry has increasingly recognized the importance of multi-target directed drugs (MTDDs), which simultaneously interact with multiple biological targets to enhance efficacy and reduce side effects. The compound in question exhibits promising characteristics as a MTDD candidate due to its ability to modulate several key pharmacological pathways. Specifically, its oxadiazole moiety has been shown to interact with enzymes and receptors involved in inflammation and cell proliferation, while the dihydroisoquinolinone core is known for its role in neurotransmitter systems and cancer biology.

One of the most compelling aspects of this compound is its potential in oncology research. Emerging studies have demonstrated that molecules containing the dihydroisoquinolinone scaffold can exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. Furthermore, the presence of a bromine atom at the 4-position of the phenyl ring enhances its binding affinity to certain protein targets by increasing electrophilicity and facilitating covalent interactions. This feature has been leveraged in the development of next-generation kinase inhibitors, which are critical for treating resistant cancers.

Recent advances in computational chemistry have further illuminated the structural features that contribute to the biological activity of this compound. Molecular docking studies have identified specific interactions between the oxadiazole ring and ATP-binding pockets of kinases such as EGFR and MET. Additionally, the steric bulk provided by the 3,4-dimethylphenyl group helps to discriminate against off-target proteins, improving selectivity. These insights have guided medicinal chemists in optimizing analogs with enhanced potency and reduced toxicity.

The synthesis of this compound also showcases innovative methodologies in heterocyclic chemistry. The construction of the dihydroisoquinolinone core involves a multi-step process that includes cyclization reactions followed by functional group transformations. The integration of the oxadiazole unit into the main scaffold requires precise control over reaction conditions to ensure high yield and purity. Recent publications highlight novel catalytic systems that have streamlined these synthetic steps while maintaining regioselectivity.

In vitro studies have revealed that this compound exhibits significant anti-inflammatory properties by modulating cytokine production pathways. Specifically, it has been shown to inhibit NF-κB activation, a key transcription factor involved in inflammatory responses. The combination of its anti-inflammatory and anti-proliferative activities makes it an attractive candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest potential neuroprotective effects, which could be relevant for neurodegenerative disorders like Alzheimer’s disease.

The pharmacokinetic profile of this compound is another area of active investigation. Initial pharmacokinetic studies indicate moderate solubility in aqueous media but good bioavailability in preclinical models. This balance between solubility and permeability is crucial for drug development, as it ensures both absorption into systemic circulation and distribution to target tissues. Efforts are underway to optimize its physicochemical properties through structural modifications while maintaining biological activity.

Future directions in research on this compound include exploring its potential as an adjuvant therapy alongside existing treatments for cancer and inflammation. Combination therapies often outperform single-agent treatments by targeting multiple pathways simultaneously or by overcoming drug resistance mechanisms. The multifunctional nature of this molecule makes it well-suited for such combinatorial approaches.

From a chemical biology perspective, this compound serves as an excellent tool for dissecting signaling networks involved in disease pathogenesis. By selectively modulating specific targets, researchers can gain insights into molecular mechanisms that may lead to new therapeutic strategies. Its unique structural features also make it a valuable scaffold for library design in high-throughput screening campaigns aimed at discovering novel bioactive molecules.

In conclusion,4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1326849-20-0) represents a promising lead structure with significant therapeutic potential across multiple disease areas including oncology and inflammation research. Its complex architecture allows for diverse biological interactions while maintaining high selectivity against off-target proteins—a critical factor in modern drug discovery efforts.